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Abstract

This technical guide provides a detailed overview of Tin (IV) isopropoxide, a versatile
organometallic compound with significant applications in materials science and catalysis. This
document consolidates essential physicochemical data, safety information, and a review of its
primary applications, with a focus on its role as a precursor in the synthesis of tin-based
nanomaterials. Experimental workflows for these synthetic processes are also presented.

Chemical and Physical Properties

Tin (IV) isopropoxide, also known as tetra-isopropoxy tin, is a metal alkoxide that is a
colorless to yellowish liquid at room temperature. It is notable for its reactivity, particularly with
water, and its solubility in organic solvents.

Chemical Identifiers

A summary of the key chemical identifiers for Tin (IV) isopropoxide is provided in the table
below. It is important to note that this compound can exist as a complex with isopropanol,
which may affect its molecular weight and CAS number.
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Identifier Value References
CAS Number 1184-61-8 [L1[21[31[4]15]
Molecular Formula C12H2804Sn [2][6]
Molecular Weight 355.06 g/mol [21[6]1[7]
IUPAC Name tetrakis(propan-2-ol) tin [3]
Tin tetraisopropoxide,
Synonyms [41[8]
Isopropyl stannate(IV)
VUDAJANAMZGVOP-
InChl Key [31[4]
UHFFFAOYSA-N
CC(C)O--INVALID-LINK--
SMILES [7]

(OC(C)C)OC(C)C

Physicochemical Data

The following table summarizes the key physicochemical properties of Tin (IV) isopropoxide.

These properties are crucial for its handling, storage, and application in various experimental

setups.

Property Value References

Appearance Yellow to red liquid [3]

Density 0.8387 g/mL at 25 °C [21[51[7]

Melting Point 130 °C (decomposes) [2][5]

Boiling Point 131 °C at 1.6 mmHg [2][5]

Flash Point 131 °C at 1.6 mmHg [2][5]
Soluble in hydrocarbons;

Solubility reacts with moisture/water, [2][4]
alcohols, ketones, and esters.

Sensitivity Moisture sensitive [4]
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Applications in Research and Development

Tin (IV) isopropoxide is a key precursor material in the synthesis of various tin-based
materials, primarily tin oxide (SnO2) nanoparticles and thin films.[1][4] These materials have
widespread applications in gas sensors, transparent conductive oxides (such as Indium Tin
Oxide, ITO), and as components in solar cells.[1][4]

Synthesis of Tin Oxide Nanoparticles

A common application of Tin (IV) isopropoxide is in the sol-gel synthesis of tin oxide
nanoparticles. The general workflow for this process is outlined below.

Click to download full resolution via product page

Caption: Sol-gel synthesis of SnO2 nanoparticles from Tin (IV) isopropoxide.

Experimental Protocols
General Handling and Storage

Due to its moisture sensitivity, Tin (IV) isopropoxide should be handled under an inert
atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques. It
should be stored in a tightly sealed container in a cool, dry, and well-ventilated area away from
sources of ignition.

Safety Information

Tin (IV) isopropoxide is a hazardous substance and should be handled with appropriate
personal protective equipment.
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Hazard Statement Precautionary Statement

Highly flammable liquid and vapor. Keep away from sources of ignition.

] Wear suitable protective clothing, gloves, and
Causes severe skin burns and eye damage. )
eye/face protection.

] ] ) ) ) Do not breathe vapor. In case of accident or if
Harmful if swallowed, in contact with skin, or if ] ]
) you feel unwell, seek medical advice
inhaled. i )
immediately.

) o In case of contact with eyes, rinse immediately
May cause drowsiness or dizziness. _ _ _
with plenty of water and seek medical advice.

Suspected of damaging fertility or the unborn
child.

Conclusion

Tin (IV) isopropoxide is a valuable precursor for the synthesis of tin-based materials. Its well-
defined chemical properties and reactivity make it a versatile tool for researchers in materials
science and related fields. Proper handling and an understanding of its chemical behavior are
essential for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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